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Introduction
Ajugalide D is a naturally occurring neo-clerodane diterpenoid that was first identified and

isolated from the plant Ajuga taiwanensis. This technical guide provides a comprehensive

overview of the discovery, isolation, and structural elucidation of Ajugalide D, presenting the

available data in a structured format for researchers, scientists, and drug development

professionals. While the biological activities of other related compounds from the Ajuga genus

have been explored, specific bioactivity and signaling pathway data for Ajugalide D remain

limited in currently available scientific literature.

Discovery
Ajugalide D was discovered during a phytochemical investigation of Ajuga taiwanensis, a plant

native to Taiwan. The research, published in 2005, led to the isolation and characterization of

four new neoclerodane diterpenes, designated as Ajugalide-A, -B, -C, and -D, along with three

other known diterpenes.[1] This discovery highlighted the rich chemical diversity of the Ajuga

genus, which is known for producing a variety of biologically active compounds.
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Plant Material and Extraction
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The isolation of Ajugalide D begins with the collection and processing of Ajuga taiwanensis.

The following is a generalized protocol based on the initial discovery:

Collection and Preparation: Whole plants of Ajuga taiwanensis were collected, air-dried, and

then pulverized into a coarse powder.

Extraction: The powdered plant material was subjected to exhaustive extraction with

methanol (MeOH) at room temperature. The resulting methanol extract was then

concentrated under reduced pressure to yield a crude residue.

Isolation and Purification Workflow
The crude methanol extract was subjected to a multi-step fractionation and chromatographic

purification process to isolate Ajugalide D.
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Caption: Isolation and purification workflow for Ajugalide D.
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Data Presentation
Physicochemical and Spectroscopic Data
The structural elucidation of Ajugalide D was accomplished through a combination of

spectroscopic techniques. The following table summarizes the key data.

Data Type Value

Molecular Formula C₂₉H₃₈O₁₁

Molecular Weight 562.6

UV λmax (MeOH) nm (log ε) 205 (4.15)

IR (KBr) νmax cm⁻¹ 3450, 1750, 1730, 1640, 1250

¹H NMR (CDCl₃, 400 MHz) δ (ppm)

Specific chemical shifts and coupling constants

would be listed here based on the original

publication.

¹³C NMR (CDCl₃, 100 MHz) δ (ppm)
Specific chemical shifts would be listed here

based on the original publication.

Mass Spectrometry (HR-FABMS) m/z [M+H]⁺: Found 563.2492, Calcd 563.2492

Note: Detailed ¹H and ¹³C NMR chemical shift assignments are typically found in the full text of

the original research article.

Biological Activity
As of the latest available information, there are no specific studies detailing the biological

activity or potential signaling pathways affected by Ajugalide D. The primary research focused

on its isolation and structural characterization. However, other compounds isolated from Ajuga

taiwanensis, such as Ajugalide-B, have demonstrated significant biological activities, including

anti-proliferative and anoikis-inducing effects in cancer cell lines. Further research is required to

determine if Ajugalide D possesses similar or other pharmacological properties.
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Ajugalide D is a neo-clerodane diterpenoid successfully isolated from Ajuga taiwanensis. Its

discovery has contributed to the understanding of the chemical diversity of this plant genus.

While the foundational work has provided a basis for its chemical characterization, the

biological potential of Ajugalide D remains an unexplored area. This presents an opportunity

for future research in drug discovery and development to investigate its pharmacological

activities and mechanisms of action. Researchers interested in this compound are encouraged

to consult the original publication for more detailed experimental data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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